Cas no 61904-59-4 (2-4-(2-Methylpropoxy)phenylacetohydrazide)

2-4-(2-Methylpropoxy)phenylacetohydrazide structure
61904-59-4 structure
Product Name:2-4-(2-Methylpropoxy)phenylacetohydrazide
CAS No:61904-59-4
MF:C12H18N2O2
MW:222.283523082733
MDL:MFCD18157667
CID:1079341
PubChem ID:12343625
Update Time:2025-04-20

2-4-(2-Methylpropoxy)phenylacetohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(2-Methylpropoxy)phenyl]acetohydrazide
    • AG-L-23869
    • CTK5B4017
    • FT-0682737
    • methylpropoxyphenylacetohydrazide
    • MolPort-016-579-001
    • RP12868
    • MFCD18157667
    • 2-(4-Isobutoxyphenyl)acetohydrazide
    • DTXSID00492461
    • J-506022
    • 61904-59-4
    • ME-0232
    • AKOS015841799
    • SB86494
    • 2-4-(2-Methylpropoxy)phenylacetohydrazide
    • MDL: MFCD18157667
    • Inchi: 1S/C12H18N2O2/c1-9(2)8-16-11-5-3-10(4-6-11)7-12(15)14-13/h3-6,9H,7-8,13H2,1-2H3,(H,14,15)
    • InChI Key: PLYKLQRNDLKGJY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)CC(NN)=O)CC(C)C

Computed Properties

  • Exact Mass: 222.136827821g/mol
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.4Ų

2-4-(2-Methylpropoxy)phenylacetohydrazide Security Information

  • HazardClass:IRRITANT

2-4-(2-Methylpropoxy)phenylacetohydrazide Pricemore >>

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